Cas no 89841-14-5 (Benzenemethanesulfonic acid, 4-fluoro-2-nitro-, phenyl ester)

• Product Name: Benzenemethanesulfonic acid, 4-fluoro-2-nitro-, phenyl ester
• CAS No: 89841-14-5
• MF: C₁₃H₁₀FNO₅S
• MW: 311.28560590744
• CID: 587477
• PubChem ID: 71326478
• Update Time: 2025-04-19

Benzenemethanesulfonic acid, 4-fluoro-2-nitro-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonic acid, 4-fluoro-2-nitro-, phenyl ester
• phenyl (4-fluoro-2-nitrophenyl)methanesulfonate
• DTXSID80755667
• 89841-14-5

• Inchi： 1S/C13H10FNO5S/c14-11-7-6-10(13(8-11)15(16)17)9-21(18,19)20-12-4-2-1-3-5-12/h1-8H,9H2
• InChI Key： KRUVKLLQLLVATG-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1[N+](=O)[O-])F)(=O)(=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 311.02637176g/mol
• Monoisotopic Mass: 311.02637176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 97.6Ų